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Compound of Interest

Compound Name: 8-Br-cADPR

Cat. No.: B587373 Get Quote

Essential Safety and Handling Guide for 8-Br-
cADPR
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides immediate safety,

operational, and disposal protocols for 8-Bromo-cyclic adenosine diphosphate ribose (8-Br-
cADPR).

Chemical Identifier:

Name: 8-Bromo-cyclic adenosine diphosphate ribose (8-Br-cADPR)

CAS Number: 151898-26-9

Hazard Identification
8-Br-cADPR is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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Signal Word: Warning

Personal Protective Equipment (PPE)
When handling 8-Br-cADPR, the following personal protective equipment is mandatory to

minimize exposure and ensure safety.

PPE Category Specific Recommendation

Respiratory Protection Dust mask type N95 (US) or equivalent

Hand Protection Protective gloves (e.g., nitrile rubber)

Eye Protection Safety glasses with side-shields or goggles

Skin and Body Protection Laboratory coat

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

maintain the integrity of the compound.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a well-ventilated area.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a well-ventilated place.

Keep container tightly closed.

Store locked up.
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Recommended storage temperature is -20°C.

Emergency First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
Proper disposal of 8-Br-cADPR and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. As 8-Br-cADPR is classified as an irritant, it

should be disposed of as chemical waste.

General Guidelines:

Waste Segregation: Do not mix 8-Br-cADPR waste with other waste streams. It should be

collected in a designated, properly labeled hazardous waste container.

Container Management: Use a container that is compatible with the chemical. Keep the

container securely closed when not in use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b587373?utm_src=pdf-body
https://www.benchchem.com/product/b587373?utm_src=pdf-body
https://www.benchchem.com/product/b587373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult Local Regulations: Disposal procedures can vary based on institutional and local

regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.[1][2][3][4][5][6][7]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. Deface the label on the

empty container before disposing of it in the regular trash.[2][5][8]

Step-by-Step Disposal Procedure:

Collection: Collect waste 8-Br-cADPR (solid or in solution) in a clearly labeled, sealed, and

compatible waste container.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.

Pickup: Arrange for hazardous waste pickup through your institution's EHS department.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 8-Br-cADPR, incorporating

the essential safety and disposal steps.
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 8-Br-cADPR
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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